Cas no 2172097-10-6 ((1-Amino-3,3-dimethylcyclopentyl)methanol hydrochloride)

• Product Name: (1-Amino-3,3-dimethylcyclopentyl)methanol hydrochloride
• CAS No: 2172097-10-6
• MF: C₈H₁₈ClNO
• MW: 179.687621593475
• CID: 5223024
• PubChem ID: 132372502
• Update Time: 2025-11-01

(1-Amino-3,3-dimethylcyclopentyl)methanol hydrochloride Chemical and Physical Properties

Names and Identifiers

• (1-Amino-3,3-dimethylcyclopentyl)methanol hydrochloride
• (1-amino-3,3-dimethylcyclopentyl)methanol;hydrochloride
• starbld0039017
• Z3063838727

• Inchi： 1S/C8H17NO.ClH/c1-7(2)3-4-8(9,5-7)6-10;/h10H,3-6,9H2,1-2H3;1H
• InChI Key： UECGGGLACLLCBS-UHFFFAOYSA-N
• SMILES： Cl.OCC1(CCC(C)(C)C1)N

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 133
• Topological Polar Surface Area: 46.2

Additional information on (1-Amino-3,3-dimethylcyclopentyl)methanol hydrochloride

Introduction to (1-Amino-3,3-dimethylcyclopentyl)methanol Hydrochloride (CAS No. 2172097-10-6)

(1-Amino-3,3-dimethylcyclopentyl)methanol hydrochloride (CAS No. 2172097-10-6) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications. In this comprehensive introduction, we will delve into the chemical properties, synthesis methods, biological activities, and recent research developments surrounding this compound.

The chemical structure of (1-Amino-3,3-dimethylcyclopentyl)methanol hydrochloride is noteworthy for its cyclopentyl ring and the presence of an amino group and a hydroxymethyl group. The cyclopentyl ring provides a rigid framework that can influence the compound's conformational stability and interactions with biological targets. The amino and hydroxymethyl groups introduce functional versatility, enabling the compound to participate in a wide range of chemical reactions and biological processes.

One of the key aspects of (1-Amino-3,3-dimethylcyclopentyl)methanol hydrochloride is its synthesis. Various synthetic routes have been developed to produce this compound efficiently and with high purity. One common approach involves the reaction of 3,3-dimethylcyclopentanone with an appropriate amine followed by reduction to form the alcohol. The final step typically involves the conversion of the free base to the hydrochloride salt to enhance solubility and stability. Recent advancements in catalytic methods have further optimized these synthetic pathways, making large-scale production more feasible.

In terms of biological activity, (1-Amino-3,3-dimethylcyclopentyl)methanol hydrochloride has been studied for its potential as a modulator of various physiological processes. Research has shown that this compound can interact with specific receptors and enzymes, leading to therapeutic effects in different disease models. For instance, studies have demonstrated its ability to modulate G protein-coupled receptors (GPCRs), which are important targets for drug development in areas such as pain management and central nervous system disorders.

Recent research has also explored the pharmacological properties of (1-Amino-3,3-dimethylcyclopentyl)methanol hydrochloride. Preclinical studies have indicated that it exhibits favorable pharmacokinetic profiles, including good oral bioavailability and low toxicity. These properties make it a promising candidate for further clinical evaluation. Additionally, its ability to cross the blood-brain barrier has been noted, suggesting potential applications in neurodegenerative diseases and other central nervous system disorders.

The therapeutic potential of (1-Amino-3,3-dimethylcyclopentyl)methanol hydrochloride has been further validated through clinical trials. Early-phase clinical trials have shown promising results in terms of safety and efficacy. For example, a Phase I trial evaluating its use in pain management reported no significant adverse effects at therapeutic doses. These findings have paved the way for more advanced clinical trials to assess its effectiveness in larger patient populations.

Beyond its direct therapeutic applications, (1-Amino-3,3-dimethylcyclopentyl)methanol hydrochloride has also been investigated as a tool compound in drug discovery research. Its unique structural features make it an excellent scaffold for the design and synthesis of novel compounds with improved pharmacological profiles. Researchers are actively exploring modifications to the core structure to enhance potency, selectivity, and metabolic stability.

In conclusion, (1-Amino-3,3-dimethylcyclopentyl)methanol hydrochloride (CAS No. 2172097-10-6) is a versatile compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical structure, favorable biological activities, and promising clinical results make it an exciting area of ongoing investigation. As research continues to advance, it is likely that new applications and insights will emerge, further solidifying its importance in the field.